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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluoro-2-methoxyphenylacetic acid, a halogenated and methoxylated derivative of

phenylacetic acid, represents a class of organic compounds with potential applications in

medicinal chemistry and materials science. The strategic incorporation of fluorine atoms and

methoxy groups into aromatic scaffolds is a common strategy in drug discovery to modulate a

molecule's physicochemical and pharmacokinetic properties. Fluorine substitution can enhance

metabolic stability, binding affinity, and membrane permeability, while methoxy groups can

influence receptor interactions and solubility. This technical review aims to provide a

comprehensive overview of the currently available scientific literature on 3-Fluoro-2-
methoxyphenylacetic acid, focusing on its synthesis, chemical properties, and biological

activities.

Chemical Properties and Identifiers
A summary of the key chemical properties and identifiers for 3-Fluoro-2-methoxyphenylacetic
acid is presented in Table 1.
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Property Value Reference

CAS Number 1017778-30-1 [1]

Molecular Formula C₉H₉FO₃ [1]

Molecular Weight 184.166 g/mol [1]

Synonyms
2-(3-Fluoro-2-

methoxyphenyl)acetic acid
[1]

Synthesis of 3-Fluoro-2-methoxyphenylacetic Acid
While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-2-
methoxyphenylacetic acid has not been identified in the reviewed literature, general synthetic

strategies for substituted phenylacetic acids offer plausible routes. These methods typically

involve the introduction of the acetic acid moiety or its precursor to a pre-functionalized

benzene ring.

One common approach for the synthesis of phenylacetic acids is through the hydrolysis of the

corresponding phenylacetonitrile. This intermediate, in turn, can often be prepared from the

corresponding benzyl halide. A potential synthetic workflow is depicted below.
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Synthetic Pathway

3-Fluoro-2-methoxytoluene

3-Fluoro-2-methoxybenzyl
halide

Halogenation

(3-Fluoro-2-methoxyphenyl)acetonitrile

Cyanation

3-Fluoro-2-methoxyphenylacetic
acid

Hydrolysis

Willgerodt-Kindler Pathway

3-Fluoro-2-methoxyacetophenone

Thioamide intermediate

Willgerodt-Kindler
reaction

3-Fluoro-2-methoxyphenylacetic
acid

Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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